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Compound of Interest

Compound Name: 5-Aminonicotinic acid

Cat. No.: B189487

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the melting point and thermal stability of 5-
aminonicotinic acid. The information herein is compiled for researchers, scientists, and
professionals in drug development who require a thorough understanding of the material
properties of this compound.

Physicochemical Data

The thermal properties of 5-aminonicotinic acid are crucial for its handling, formulation, and
storage. While specific thermogravimetric analysis (TGA) and differential scanning calorimetry
(DSC) data for 5-aminonicotinic acid are not readily available in the cited literature, the
established melting point provides a key parameter for its thermal profile. For comparative
purposes, thermal analysis data for a structurally related compound, a co-crystal of 4-
aminopyridine with succinic acid, is included.

Table 1: Thermal Properties of 5-Aminonicotinic Acid and a Related Aminopyridine Co-crystal
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4-Aminopyridine:Succinic

Property 5-Aminonicotinic Acid .
Acid Co-crystal[1]

Melting Point (°C) 293 195
Decomposition Onset (TGA, )

Data not available 190
OC)
Decomposition Range (TGA, )

Data not available 190-286

OC)

Note: The data for the 4-aminopyridine:succinic acid co-crystal is provided as a reference for a
related aminopyridine structure.

Experimental Protocols

The following sections describe generalized experimental protocols for determining the melting
point and thermal stability of organic compounds like 5-aminonicotinic acid using Differential
Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Differential Scanning Calorimetry is a fundamental technique for determining the melting point
and other thermal transitions of a material.

Methodology:

Sample Preparation: A small amount of the 5-aminonicotinic acid sample (typically 1-5 mg)
is accurately weighed and hermetically sealed in an aluminum DSC pan.

e Instrument Setup: A DSC instrument is calibrated using certified standards (e.g., indium).

o Thermal Program: The sample is subjected to a controlled temperature program. A typical
program involves an initial equilibration at a sub-ambient temperature, followed by heating at
a constant rate (e.g., 5-10 °C/min) under an inert nitrogen atmosphere.

o Data Analysis: The heat flow to the sample is measured as a function of temperature. The
melting point is determined as the onset or peak of the endothermic event on the resulting
DSC thermogram. The sharpness of the endotherm can provide an indication of the sample's

purity.[1]
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Thermogravimetric Analysis is employed to evaluate the thermal stability of a material by
measuring its mass change as a function of temperature in a controlled atmosphere.

Methodology:

o Sample Preparation: A small, accurately weighed sample of 5-aminonicotinic acid (typically
5-10 mg) is placed in a tared TGA crucible.

e Instrument Setup: The TGA instrument is tared and calibrated.

o Thermal Program: The sample is heated from ambient temperature to a final temperature
(e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min). The analysis is typically performed
under a controlled atmosphere, such as nitrogen or air, to assess stability under inert or
oxidative conditions, respectively.

» Data Analysis: The weight loss of the sample is recorded as a function of temperature. The
onset of significant weight loss indicates the beginning of thermal decomposition. The TGA
curve provides information on the decomposition temperature range and the presence of any
volatile components.

Visualizations

The following diagrams illustrate a hypothetical metabolic pathway and a general experimental
workflow relevant to the analysis of aminonicotinic acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

« 1. tandfonline.com [tandfonline.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b189487?utm_src=pdf-body-img
https://www.benchchem.com/product/b189487?utm_src=pdf-custom-synthesis
https://www.tandfonline.com/doi/full/10.1080/00268976.2022.2096143
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of 5-Aminonicotinic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189487#5-aminonicotinic-acid-melting-point-and-
thermal-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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